Cas no 1805181-38-7 (6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid
• CAS No: 1805181-38-7
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4873329
• Update Time: 2025-05-23

6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-3-1-2(7(13)14)5(12(15)16)4(11-3)6(9)10/h1,6H,(H,13,14)
• InChI Key： DFHJWNYMXRWTKX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic Acid: A Comprehensive Overview

6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid, with the CAS number 1805181-38-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine, difluoromethyl, nitro, and carboxylic acid groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. These innovations have not only enhanced the efficiency of production but also opened new avenues for exploring its potential applications.

One of the most promising areas of research involving this compound is its application in agrochemicals. The presence of the nitro group and the carboxylic acid group confers strong biological activity, particularly against various plant pathogens. Studies conducted in 2023 have demonstrated its efficacy as a fungicide, showing remarkable activity against Fusarium species, which are notorious for causing significant crop losses worldwide. Furthermore, its ability to withstand harsh environmental conditions makes it a viable candidate for use in agricultural settings.

In addition to its agricultural applications, 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid has also been investigated for its potential in pharmaceutical research. The compound's structural complexity provides a platform for exploring its interactions with various biological targets. Recent studies have focused on its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The environmental impact of this compound is another critical area of study. Researchers have been examining its degradation pathways under different environmental conditions to assess its ecological safety. Preliminary findings indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the environment. This characteristic is particularly important for ensuring that its use does not pose long-term risks to ecosystems.

From a materials science perspective, the unique electronic properties of 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid make it an interesting candidate for applications in organic electronics. Its ability to act as an electron-deficient aromatic system could be harnessed in the development of advanced materials such as organic semiconductors or sensors. Recent research has explored its integration into thin-film transistor structures, where it has shown promising performance metrics.

In conclusion, 6-Chloro-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.